4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid

• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 4-methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C15H19N3O3S/c1-9-11-13(21-2)16-10(8-18-6-4-3-5-7-18)17-14(11)22-12(9)15(19)20/h3-8H2,1-2H3,(H,19,20)
• InChI Key: SMNUTPVLSOTQEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)OC)CN3CCCCC3)C(=O)O

Description

The compound 4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid is a thienopyrimidine derivative characterized by a methoxy group at position 4, a methyl group at position 5, and a piperidin-1-ylmethyl substituent at position 2 of the fused thienopyrimidine scaffold. This structure places it within a broader class of thieno[2,3-d]pyrimidine-6-carboxylic acids, which are recognized for their diverse pharmacological activities, including antimicrobial, anticancer, and receptor-modulating properties .

The piperidinylmethyl group may enhance lipophilicity and receptor-binding interactions, while the methoxy and methyl substituents could influence electronic and steric properties critical for activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid typically involves multi-step organic reactions. One common method includes the condensation of a thieno[2,3-d]pyrimidine derivative with a piperidine moiety under controlled conditions . The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, reduce production costs, and ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The conditions often involve specific temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or receptors, leading to its observed biological effects . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Thieno[2,3-d]pyrimidine-6-carboxylic Acid Derivatives

Table 1: Structural and Physical Properties of Selected Thieno[2,3-d]pyrimidine-6-carboxylic Acid Derivatives

Compound Name	Substituents (Positions)	Yield (%)	Melting Point (°C)	Key Reference
Target Compound	4-OCH₃, 5-CH₃, 2-(piperidin-1-ylmethyl)	N/A	N/A
8b ()	4-(3-methoxyphenylureido), 5-CH₃	85	260–263
8c ()	4-(3-trifluoromethylphenylureido), 5-CH₃	74	Not reported
16c ()	4-(4-chlorophenylamino), 5-CH₃	89	316–318
TPY4 ()	4-(4-bromophenyl), 2-SCH₃, N-tert-butylamide	N/A	N/A
Benzylamide derivatives ()	2-benzylcarboxamide, 5-CH₃	70–99	178–318*

*Melting points vary based on substituents.

Key Observations:

• Substituent Impact on Yield : Derivatives with electron-withdrawing groups (e.g., trifluoromethyl in 8c) show lower yields (74%) compared to electron-donating groups (e.g., methoxy in 8b, 85%) .
• Thermal Stability: Chlorophenylamino-substituted analogs (e.g., 16c) exhibit higher melting points (~316°C), suggesting enhanced crystallinity and stability .

Key Observations:

• Receptor Modulation : TPY4’s 4-bromophenyl and tert-butylamide groups enable selective TSHR modulation, highlighting the importance of bulky aromatic and amide substituents in receptor binding .
• Antimicrobial Efficacy : Benzylamide derivatives () with unsubstituted or para-methoxy benzyl groups show superior activity against S. aureus and B. subtilis, likely due to optimal hydrophobicity and steric compatibility with bacterial targets .
• Antifungal vs. Antibacterial: Pyrrolo[2,3-d]pyrimidine esters () demonstrate fungicidal activity, whereas thieno[2,3-d]pyrimidine carboxylic acids are more commonly associated with antibacterial effects, suggesting ring fusion type influences target specificity .

Biological Activity

4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid is a complex organic compound with significant potential in medicinal chemistry. Its structure includes a thieno[2,3-d]pyrimidine core, which contributes to its biological activity, particularly as an inhibitor of receptor tyrosine kinases (RTKs). This article reviews the biological activity of this compound, focusing on its mechanisms of action, relevant case studies, and comparative analyses with similar compounds.

Chemical Structure and Properties

The molecular formula of 4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid is $C_{15}H_{19}N_{3}O_{3}S$, with a molecular weight of 321.39 g/mol. The compound features:

• Methoxy group at the fourth position
• Methyl group at the fifth position
• Piperidinylmethyl substituent at the second position

These structural attributes allow for interaction with various biological targets, enhancing its pharmacological profile.

Research indicates that this compound exhibits significant inhibitory activity against various receptor tyrosine kinases involved in cancer cell signaling pathways. Notably, it has shown effectiveness against:

• Epidermal Growth Factor Receptor (EGFR)
• Vascular Endothelial Growth Factor Receptor (VEGFR)

The binding affinity and inhibition potency against these targets have been assessed through biochemical assays, demonstrating its potential as an anticancer agent.

Antitumor Activity

Several studies have highlighted the antitumor properties of 4-Methoxy-5-methyl-2-(piperidin-1-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylic acid:

• Cytotoxic Effects : In vitro studies have shown that this compound can inhibit tumor growth in various cancer cell lines, including breast cancer (MCF-7) and human fibrosarcoma models. The cytotoxic effects were quantified using assays such as MTT and cell viability tests.
• IC50 Values : The compound demonstrated varying IC50 values across different cancer cell lines. For instance, it exhibited an IC50 value of approximately 13 nM against EGFR kinase inhibitors in specific assays .

Comparative Analysis with Similar Compounds

To understand the unique biological profile of this compound, a comparison with structurally related compounds was conducted:

Compound Name	Structural Features	Biological Activity	Unique Aspects
5-Amino-thieno[2,3-d]pyrimidines	Amino group at position 5	Anticancer properties	Focus on amino substitution
4-Amino-thieno[2,3-d]pyrimidines	Amino group at position 4	Inhibition of VEGF receptors	Different substitution pattern
6-Carboxylic thieno[2,3-d]pyrimidines	Carboxylic acid at position 6	Vascular targeting	Variations in carboxylic positioning

The unique combination of methoxy and piperidine groups in the compound enhances its selectivity and potency compared to these similar compounds.

Research Findings

Recent studies have provided insights into the structure-activity relationships (SAR) of thieno[2,3-d]pyrimidines. For example:

• Modifications to the piperidine ring have been shown to enhance binding affinity to RTKs.
• Compounds with N-methylpyrazole analogs exhibited superior cytotoxic activity compared to those without such modifications .